N-cyclopropyl-4-(1H-imidazol-1-yl)-3-nitrobenzamide

• IUPAC Name: N-cyclopropyl-4-imidazol-1-yl-3-nitrobenzamide
• InChI: InChI=1S/C13H12N4O3/c18-13(15-10-2-3-10)9-1-4-11(12(7-9)17(19)20)16-6-5-14-8-16/h1,4-8,10H,2-3H2,(H,15,18)
• InChI Key: QQZIACIJEQLYAO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC(=C(C=C2)N3C=CN=C3)[N+](=O)[O-]
• Molecular Formula: C13H12N4O3
• Molecular Weight: 272.26 g/mol
• CAS No.: 893769-73-8

Description

N-cyclopropyl-4-(1H-imidazol-1-yl)-3-nitrobenzamide is a useful research compound. Its molecular formula is C13H12N4O3 and its molecular weight is 272.264. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structures and Electron Density Studies

Research on similar compounds, such as 4-cyclopropyl-1-(1-methyl-4-nitro-1H-imidazol-5-yl)-1H-1,2,3-triazole, has focused on understanding their crystal structures and electron density distributions. These studies have implications for designing compounds with specific electronic properties, which can be critical for pharmaceutical applications, including drug design and development (Boechat et al., 2016).

Quality Control of Anticonvulsants

Further research has been conducted on developing quality control methods for anticonvulsant drugs, specifically focusing on derivatives of thiadiazole, a compound structurally distinct but conceptually similar in the context of drug development and analysis (Sych et al., 2018). These methodologies are critical for ensuring the purity, efficacy, and safety of pharmaceutical compounds.

Catalytic Reactivity and Ring-Opening Reactions

Compounds featuring cyclopropyl groups and nitrobenzamide functionalities have been explored for their catalytic reactivity and potential in ring-opening reactions. Such reactions are of interest for synthesizing a variety of chemical products, including pharmaceuticals and materials with novel properties (Harrold et al., 2016). This research area might offer insights into the reactivity of N-cyclopropyl-4-(1H-imidazol-1-yl)-3-nitrobenzamide under various conditions.

Development of Heterocycles

The ability to synthesize and manipulate heterocycles, such as imidazoles, is crucial in drug discovery and development. Research on the synthesis of aroylmethylidene malonates from trans-2-aryl-3-nitro-cyclopropane-1,1-dicarboxylates highlights the potential for creating building blocks for heterocyclic compounds (Selvi & Srinivasan, 2014). Such methodologies could be applicable to derivatives of this compound for developing new pharmaceuticals.